Cas no 2246551-83-5 (3,3-Diethyl-1-2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea)

• Product Name: 3,3-Diethyl-1-2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea
• CAS No: 2246551-83-5
• MF: C₁₇H₂₆BFN₂O₃
• MW: 336.209348201752
• MDL: MFCD32202741
• CID: 4674663
• PubChem ID: 139292217
• Update Time: 2024-11-06

3,3-Diethyl-1-2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1,1-diethyl-3-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 3,3-Diethyl-1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1,1-diethyl-3-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• D94102
• AKOS037647504
• AS-73874
• 2246551-83-5
• A1-23070
• 3,3-Diethyl-1-2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylurea

• MDL： MFCD32202741
• Inchi： 1S/C17H26BFN2O3/c1-7-21(8-2)15(22)20-14-10-9-12(11-13(14)19)18-23-16(3,4)17(5,6)24-18/h9-11H,7-8H2,1-6H3,(H,20,22)
• InChI Key： NBIMERSBNJVAMW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC(N(CC)CC)=O

Computed Properties

• Exact Mass: 336.2020510 g/mol
• Monoisotopic Mass: 336.2020510 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• Molecular Weight: 336.2